Cas no 32114-73-1 (2-Nitroisophthalamide)

2-Nitroisophthalamide Properties

Names and Identifiers

• 1,3-Benzenedicarboxamide, 2-nitro-
• 2-nitrobenzene-1,3-dicarboxamide
• 2-NITROISOPHTHALAMIDE
• W10310
• DTXSID40556596
• MFCD12024397
• FT-0657195
• SCHEMBL5792626
• 3-Carbamoyl-2-nitrobenzamide
• SGVRCXLEYPXYIS-UHFFFAOYSA-N
• 32114-73-1
• 2-nitro-isophthalamide
• AS-61872
• A821134
• AKOS015833489
• DB-314215
• 2-nitroisophthalamide
• +Expand

• MDL： MFCD12024397
• InChIKey： SGVRCXLEYPXYIS-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7N3O4/c9-7(12)4-2-1-3-5(8(10)13)6(4)11(14)15/h1-3H,(H2,9,12)(H2,10,13)
• SMILES： NC(C1=CC=CC(C(N)=O)=C1[N+]([O-])=O)=O

Computed Properties

• Exact Mass: 209.04371
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 209.04365571g/mol
• Heavy Atom Count: 15
• Complexity: 277
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 129.32